[2-(2-Methoxypyridin-4-yl)ethyl](methyl)amine

• IUPAC Name: 2-(2-methoxypyridin-4-yl)-N-methylethanamine
• InChI: InChI=1S/C9H14N2O/c1-10-5-3-8-4-6-11-9(7-8)12-2/h4,6-7,10H,3,5H2,1-2H3
• InChI Key: RFZYTORLABNJOU-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1=CC(=NC=C1)OC
• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol

Description

“2-(2-Methoxypyridin-4-yl)ethylamine” is a chemical compound with the molecular formula C9H14N2O. It is also known as 4-Pyridineethanamine, 2-methoxy-N-methyl-.

Molecular Structure Analysis

The molecular structure of “2-(2-Methoxypyridin-4-yl)ethylamine” consists of a pyridine ring attached to an ethyl group, which is further attached to a methylamine group. The presence of the methoxy group on the pyridine ring adds to the complexity of the molecule.

Scientific Research Applications

Chemical Constituents Identification and Cytotoxicity Evaluation

A study on the stem tuber of Pinellia pedatisecta led to the isolation of new alkaloids, one being closely related to the chemical structure of interest, showing significant cytotoxicity against human cervical cancer HeLa cells (Jing Du et al., 2018). This research underscores the potential of structurally similar compounds in the development of anticancer agents.

Catalyst-Free Domino Reaction

The catalyst-free domino reaction of ethyl 4-hydroxyalkyl-2-ynoate and N-heteroaryl-methyl-N-2,2-difluoroethan-1-amine developed, leading to the synthesis of novel compounds, demonstrates the chemical versatility of related structures (Yu Zhao et al., 2020). This showcases the importance of these compounds in organic synthesis and potential agricultural applications.

Structural Characterization and Hydrogen Bonding

Research on N,4-diheteroaryl 2-aminothiazoles, which share functional group similarities, highlighted the importance of molecular structure in determining hydrogen bonding patterns and their implications in drug design (Denise Böck et al., 2021). Understanding these interactions is crucial for the development of new pharmaceuticals.

Rearrangement Under Flash Vacuum Pyrolysis (FVP)

The study on the rearrangement of analogues of 2-methoxypyridine under FVP conditions highlights the chemical reactivity of such structures, providing insights into their stability and transformation under various conditions (T. Lister et al., 2003). This is significant for understanding the thermal behavior of organic compounds in synthetic chemistry.

Applications in Organic Synthesis

The use of methyl-and ethyl carbonates derived from vanillin in the synthesis of nitrogen-containing compounds illustrates the applicability of structurally related compounds in the creation of diverse organic molecules (E. Dikusar et al., 2007). Such research is foundational for the development of new synthetic routes in organic chemistry.

Future Directions

The future directions of “2-(2-Methoxypyridin-4-yl)ethylamine” could involve its use in organic synthesis and medicinal chemistry, given its structural similarity to other compounds used in these fields.